Cas no 62604-52-8 (3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-)
62604-52-8 structure
Product Name:3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
CAS No:62604-52-8
MF:C10H10N2O2
MW:190.198602199554
CID:438452
Update Time:2024-01-29
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)-
- 1-allyl-6-hydroxy-4-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
- 3-Pyridinecarbonitrile, 1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propen-1-yl)-
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- Inchi: 1S/C10H10N2O2/c1-3-4-12-9(13)5-7(2)8(6-11)10(12)14/h3,5,13H,1,4H2,2H3
- InChI Key: RCBNWLFCALSAJB-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC=C)C(O)=CC(C)=C1C#N
Computed Properties
- Exact Mass: 190.0743
- Monoisotopic Mass: 190.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- PSA: 64.33
3-Pyridinecarbonitrile,1,2-dihydro-6-hydroxy-4-methyl-2-oxo-1-(2-propenyl)- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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